Cas no 223130-52-7 (Circumdatin A)

Circumdatin A is a naturally occurring quinazolinone alkaloid isolated from fungal species such as Aspergillus ochraceus. It exhibits notable biological activities, including antimicrobial, antifungal, and cytotoxic properties, making it a compound of interest in pharmaceutical and biochemical research. Structurally, it features a fused quinazolinone core, contributing to its stability and reactivity. Circumdatin A has demonstrated potential as a lead compound for drug development due to its ability to inhibit specific enzymatic pathways and disrupt microbial growth. Its unique chemical scaffold also offers opportunities for structural modification to enhance bioactivity or selectivity. Research continues to explore its mechanisms and therapeutic applications.

Circumdatin A structure

Product Name:Circumdatin A

CAS No:223130-52-7

MF:C₂₁H₁₉N₃O₅

MW:393.392665147781

CID:287427

Update Time:2025-06-06

Circumdatin A Chemical and Physical Properties

Names and Identifiers

- 6H,12H-Oxepino[2',3':4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione,14,15,16,16a-tetrahydro-4,10-dimethoxy-, (16aS)-
- 6H,12H-Oxepino[2',3':4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione,14,15,16,16a-tetrahydro-4,10-dimethoxy-,
- AsperloxinA
- Circumdatin A
- Circumdatine A
- CID 100961124
- 6H,12H-Oxepino[2',3':4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione, 14,15,16,16a-tetrahydro-4,10-dimethoxy-, (16aS)-
- (16aS)-14,15,16,16a-tetrahydro-4,10-dimethoxy-6H,12H-oxepino[2′,3′:4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione
- Inchi： 1S/C21H20N3O5/c1-28-12-5-6-15-14(10-12)20(26)23-8-3-4-16(23)19-22-9-7-13(29-2)11-17(22)18(25)21(27)24(15)19/h5-7,9-11,16,25H,3-4,8H2,1-2H3/p-1/t16-/m0/s1
- InChI Key： IGLYCPSKFPNEAE-INIZCTEOSA-M
- SMILES： O=C1C2C=C(C=CC=2N2C(C(=C3C=C(C=CN3[C]2[C@@H]2CCCN21)OC)[O-])=O)OC |^1:17|

Computed Properties

Exact Mass: 393.132
Monoisotopic Mass: 393.132
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 2
Complexity: 834
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 85.4

Experimental Properties

Density: 1.47±0.1 g/cm3(Predicted)
Melting Point: 131-132 °C(Solv: methanol (67-56-1))
Boiling Point: 675.3±65.0 °C(Predicted)
Solubility: Ethanol: soluble
pka: -1.58±0.40(Predicted)

Circumdatin A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BioAustralis	BIA-C1919-0.25 mg	Circumdatin A	223130-52-7	>95%byHPLC	0.25mg	$166.00	2023-08-21
BioAustralis	BIA-C1919-1 mg	Circumdatin A	223130-52-7	>95%byHPLC	1mg	$581.00	2023-08-21
BioAustralis	BIA-C1919-0.25mg	Circumdatin A	223130-52-7	>95% by HPLC	0.25mg	$180.00	2025-08-06
BioAustralis	BIA-C1919-1mg	Circumdatin A	223130-52-7	>95% by HPLC	1mg	$630.00	2025-08-06
1PlusChem	1P01LISK-1mg	(16aS)-14,15,16,16a-tetrahydro-4,10-dimethoxy-6H,12H-oxepino[2′,3′:4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione	223130-52-7	≥95%	1mg	$797.00	2023-12-18
A2B Chem LLC	BA82948-1mg	(16aS)-14,15,16,16a-tetrahydro-4,10-dimethoxy-6H,12H-oxepino[2′,3′:4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione	223130-52-7	≥95%	1mg	$611.00	2024-04-20